![molecular formula C11H16Cl2N2O B6198013 2H-spiro[furo[2,3-c]pyridine-3,4'-piperidine] dihydrochloride CAS No. 2694729-27-4](/img/no-structure.png)
2H-spiro[furo[2,3-c]pyridine-3,4'-piperidine] dihydrochloride
Description
2H-spiro[furo[2,3-b]pyridine-3,4’-piperidine] dihydrochloride is a compound with the CAS Number: 2287311-51-5 . It has a molecular weight of 263.17 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI Code for 2H-spiro[furo[2,3-b]pyridine-3,4’-piperidine] dihydrochloride is 1S/C11H14N2O.2ClH/c1-2-9-10 (13-5-1)14-8-11 (9)3-6-12-7-4-11;;/h1-2,5,12H,3-4,6-8H2;2*1H .Chemical Reactions Analysis
While specific chemical reactions involving 2H-spiro[furo[2,3-c]pyridine-3,4’-piperidine] dihydrochloride are not detailed in the retrieved papers, a related compound, an AIE-active furo[2,3-c]pyridine-based photosensitizer named LIQ-TF, was constructed via an Rh-catalyzed tandem reaction .Physical And Chemical Properties Analysis
2H-spiro[furo[2,3-b]pyridine-3,4’-piperidine] dihydrochloride is a powder that is stored at room temperature . It has a molecular weight of 263.17 .Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2H-spiro[furo[2,3-c]pyridine-3,4'-piperidine] dihydrochloride involves the condensation of 2-pyridinecarboxaldehyde with furan-2-carbaldehyde followed by cyclization with piperidine in the presence of a Lewis acid catalyst. The resulting spiro compound is then treated with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "furan-2-carbaldehyde", "piperidine", "Lewis acid catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-pyridinecarboxaldehyde with furan-2-carbaldehyde in the presence of a Lewis acid catalyst to form the intermediate 2-(furan-2-yl)-2-(pyridin-2-yl)acetaldehyde.", "Step 2: Cyclization of the intermediate with piperidine in the presence of a Lewis acid catalyst to form the spiro compound 2H-spiro[furo[2,3-c]pyridine-3,4'-piperidine].", "Step 3: Treatment of the spiro compound with hydrochloric acid to form the dihydrochloride salt of 2H-spiro[furo[2,3-c]pyridine-3,4'-piperidine]." ] } | |
CAS No. |
2694729-27-4 |
Molecular Formula |
C11H16Cl2N2O |
Molecular Weight |
263.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
